Cas no 928664-13-5 (Isoquinoline, 4-fluoro-5-nitro-)
928664-13-5 structure
Product Name:Isoquinoline, 4-fluoro-5-nitro-
CAS No:928664-13-5
MF:C9H5FN2O2
MW:192.14660525322
CID:4332468
PubChem ID:57827875
Update Time:2025-04-24
Isoquinoline, 4-fluoro-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 4-fluoro-5-nitro-
- 4-fluoro-5-nitroisoquinoline
- UEHCZLGUARZVFU-UHFFFAOYSA-N
- 928664-13-5
- SCHEMBL999378
-
- Inchi: 1S/C9H5FN2O2/c10-7-5-11-4-6-2-1-3-8(9(6)7)12(13)14/h1-5H
- InChI Key: UEHCZLGUARZVFU-UHFFFAOYSA-N
- SMILES: C1C2=C(C([N+]([O-])=O)=CC=C2)C(F)=CN=1
Computed Properties
- Exact Mass: 192.03350557Da
- Monoisotopic Mass: 192.03350557Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.7Ų
Isoquinoline, 4-fluoro-5-nitro- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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